Cas no 1058433-24-1 (6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one)
6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one Chemical and Physical Properties
Names and Identifiers
-
- 6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
- CCG-305352
- AKOS024493991
- 6-[(4-bromophenyl)methyl]-3-ethyltriazolo[4,5-d]pyrimidin-7-one
- F5060-0223
- 1058433-24-1
- VU0632781-1
- 6-(4-bromobenzyl)-3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
-
- Inchi: 1S/C13H12BrN5O/c1-2-19-12-11(16-17-19)13(20)18(8-15-12)7-9-3-5-10(14)6-4-9/h3-6,8H,2,7H2,1H3
- InChI Key: INXBNKUDCZEXQU-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CN1C=NC2=C(C1=O)N=NN2CC
Computed Properties
- Exact Mass: 333.02252g/mol
- Monoisotopic Mass: 333.02252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 63.4Ų
6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5060-0223-2μmol |
6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
1058433-24-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0223-5μmol |
6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
1058433-24-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0223-10μmol |
6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
1058433-24-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0223-20μmol |
6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
1058433-24-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0223-1mg |
6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
1058433-24-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0223-2mg |
6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
1058433-24-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0223-3mg |
6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
1058433-24-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0223-4mg |
6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
1058433-24-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0223-5mg |
6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
1058433-24-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0223-10mg |
6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
1058433-24-1 | 10mg |
$79.0 | 2023-09-10 |
6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
Comprehensive Analysis of 6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one (CAS No. 1058433-24-1)
The compound 6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one (CAS No. 1058433-24-1) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This triazolopyrimidine derivative is characterized by the presence of a bromophenyl group, which enhances its reactivity and binding affinity in biological systems. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds widely studied for their therapeutic potential in diseases such as cancer and inflammatory disorders.
In recent years, the demand for small-molecule inhibitors like 6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one has surged, driven by advancements in targeted drug discovery. The compound's CAS No. 1058433-24-1 is frequently searched in academic databases and patent filings, reflecting its relevance in medicinal chemistry. Its triazole and pyrimidine rings contribute to its stability and ability to interact with enzyme active sites, making it a promising candidate for further development.
One of the key long-tail keywords associated with this compound is "synthesis of 6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one," which highlights the interest in its synthetic pathways. Researchers often explore optimized reaction conditions to improve yield and purity, as well as green chemistry approaches to reduce environmental impact. The incorporation of a bromine atom also opens doors for further functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.
The pharmacological properties of CAS No. 1058433-24-1 are another area of intense investigation. Studies suggest that its triazolopyrimidine core may exhibit anti-proliferative effects, aligning with the growing focus on precision medicine. This has led to increased searches for "biological activity of 6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one" in scientific literature. Additionally, its potential as a fluorescence probe or molecular scaffold for imaging applications is being explored, further broadening its utility.
From an industrial perspective, the scalability of 6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one production is a critical consideration. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the needs of drug discovery programs. The CAS No. 1058433-24-1 is also referenced in intellectual property documents, underscoring its commercial value.
In conclusion, 6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one represents a versatile and highly studied compound in modern chemistry. Its unique structure and diverse applications make it a focal point for researchers addressing challenges in therapeutic development and material science. As the scientific community continues to uncover its potential, the demand for detailed information on CAS No. 1058433-24-1 is expected to grow, solidifying its place in the landscape of specialty chemicals.
1058433-24-1 (6-[(4-bromophenyl)methyl]-3-ethyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)